Cas no 940948-29-8 (4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine)

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine structure
940948-29-8 structure
Product Name:4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
CAS No:940948-29-8
MF:C7H4ClIN2
MW:278.47753238678
MDL:MFCD11046228
CID:796709
PubChem ID:45790308
Update Time:2024-10-25

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-iodo-7-azaindole
    • 1H-Pyrrolo[2,3-b]pyridine,4-chloro-2-iodo-
    • 4-chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-2-iodo-
    • PNYLOXIZBXVOPD-UHFFFAOYSA-N
    • CC0223
    • VP12923
    • PB25337
    • ST1090514
    • AB0027777
    • W9655
    • AM20061822
    • 948C298
    • 4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine (ACI)
    • AS-42033
    • DTXSID40672265
    • AC-28914
    • CS-B0490
    • DB-049789
    • A1-04878
    • SCHEMBL2044471
    • 940948-29-8
    • J-514947
    • MFCD11046228
    • AKOS015850141
    • SY097775
    • 4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
    • MDL： MFCD11046228
    • Inchi： 1S/C7H4ClIN2/c8-5-1-2-10-7-4(5)3-6(9)11-7/h1-3H,(H,10,11)
    • InChI Key： PNYLOXIZBXVOPD-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(NC(=C2)I)N=CC=1

Computed Properties

  • Exact Mass: 277.91100
  • Monoisotopic Mass: 277.911
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.6

Experimental Properties

  • Density: 2.156
  • Boiling Point: 374 °C at 760 mmHg
  • Flash Point: 374 °C at 760 mmHg
  • Refractive Index: 1.784
  • PSA: 28.68000
  • LogP: 2.82090

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Security Information

  • Hazard Category Code： 41
  • Safety Instruction： 26-39

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY097775-5g
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
 940948-29-8 ≥95%
5g
 ¥5600.00 2025-04-11
Fluorochem
077121-250mg
4-Chloro-2-iodo-7-azaindole
 940948-29-8 95%
250mg
 ￡123.00 2022-03-01
Fluorochem
077121-1g
4-Chloro-2-iodo-7-azaindole
 940948-29-8 95%
1g
 ￡306.00 2022-03-01
Fluorochem
077121-5g
4-Chloro-2-iodo-7-azaindole
 940948-29-8 95%
5g
 ￡920.00 2022-03-01
TRC
C386668-1g
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
 940948-29-8
1g
 $ 50.00 2022-06-06
TRC
C386668-5g
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
 940948-29-8
5g
 $ 65.00 2022-06-06
TRC
C386668-10g
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
 940948-29-8
10g
 $ 80.00 2022-06-06
Apollo Scientific
OR308046-1g
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
 940948-29-8 95%
1g
 £151.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H97910-100mg
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
 940948-29-8 98%
100mg
 ¥2382.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H97910-1g
4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine
 940948-29-8 98%
1g
 ¥6822.0 2023-09-07

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

1312581-05-7 1312581-05-7
940948-29-8 940948-29-8
Reaction Conditions
1.1 Reagents: 2-Bromo-1,3,2-benzodioxaborole Solvents: Dichloromethane ;  1.5 h, rt
1.2 Reagents: Potassium acetate Solvents: Ethanol ;  24 h, rt
Reference
Preparation of azaindole derivatives as inhibitors of Pim kinases useful in treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 2

744209-63-0 744209-63-0
940948-29-8 940948-29-8
Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ;  rt → -25 °C
1.2 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -25 °C; 30 min, -25 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ;  -25 °C
1.4 Reagents: Sodium tert-butoxide Solvents: 1,4-Dioxane ;  8 h, 80 °C
Reference
Preparation of alkynyl pyrrolopyridines/azaindoles useful in imaging and in particular for the diagnosis of neuro-degenerative diseases
, France, , ,

Production Method 3

1312581-05-7 1312581-05-7
940948-29-8 940948-29-8
Reaction Conditions
1.1 Reagents: 2-Bromo-1,3,2-benzodioxaborole Solvents: Dichloromethane
1.2 Reagents: Sodium hydroxide
Reference
Discovery of N-substituted 7-azaindoles as PIM1 kinase inhibitors - Part I
Barberis, Claude; Moorcroft, Neil; Arendt, Chris; Levit, Mikhail; Moreno-Mazza, Sandra; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(20), 4730-4734

Production Method 4

940948-31-2 940948-31-2
940948-29-8 940948-29-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ;  30 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Preparation of pyrrolo[2,3-b]pyridines as inhibitors of kinases for the treatment of cancer
, United States, , ,

Production Method 5

940948-29-8 940948-29-8
Reaction Conditions
Reference
Preparation of pyrrolo[2,3-b]pyridines as inhibitors of kinases for the treatment of cancer
, World Intellectual Property Organization, , ,

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Raw materials

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Preparation Products

4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine Related Literature

Related Categories

940948-29-8 (4-Chloro-2-iodo-1H-pyrrolo[2,3-b]pyridine) Related Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD